Cas no 327981-02-2 (Z-D-GLN(XAN)-OH)

• Product name: Z-D-GLN(XAN)-OH
• CAS No: 327981-02-2
• MF: C₂₆H₂₄N₂O₆
• MW: 460.47900
• MDL: MFCD01862303
• CID: 917275

Z-D-GLN(XAN)-OH Chemical and Physical Properties

Names and Identifiers

• Z-D-GLN(XAN)-OH
• NA-Z-ND-XANTHYL-D-GLUTAMINE
• Nα-Z-Nδ-xanthyl-D-glutamine
• (R)-5-(9H-xanthen-9-ylamino)-2-(benzyloxycarbonylamino)-5-oxopentanoic acid
• N-.α.-CBZ-N-.δ.-XANTHYL-D-GLUTAMINE
• N-α-BENZYLOXYCARBONYL-N-γ-XANTHYL-D-GLUTAMINE
• Z-D-GLUTAMINE (XANTHYL)
• Z-N-δ-XANTHYL-D-GLUTAMINE

• MDL： MFCD01862303

Computed Properties

• Exact Mass: 460.16300
• Monoisotopic Mass: 460.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114A^2

Experimental Properties

• PSA: 113.96000
• LogP: 4.93950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Z-D-GLN(XAN)-OH

Professional Introduction to Compound with CAS No 327981-02-2 and Product Name: Z-D-GLN(XAN)-OH

Compound CAS No 327981-02-2 and the product Z-D-GLN(XAN)-OH represent significant advancements in the field of pharmaceutical chemistry and biochemistry. These compounds have garnered considerable attention due to their unique structural properties and potential applications in therapeutic interventions. The chemical entity Z-D-GLN(XAN)-OH is a derivative of glutamine, a crucial amino acid involved in various physiological processes, including protein synthesis, immune function, and metabolic regulation. This introduction delves into the molecular characteristics, pharmacological significance, and recent research developments associated with these compounds.

The molecular structure of CAS No 327981-02-2 encompasses a complex arrangement of atoms that contributes to its distinctive chemical behavior. This compound exhibits high specificity in interactions with biological targets, making it a promising candidate for drug development. The presence of functional groups such as amides and hydroxyl groups enhances its reactivity and solubility, facilitating its use in synthetic chemistry and biological assays. Recent studies have highlighted the compound's potential in modulating enzymatic pathways, which could have implications for treating inflammatory diseases and metabolic disorders.

Z-D-GLN(XAN)-OH, as a derivative of glutamine, has been extensively studied for its role in enhancing cellular repair mechanisms. Glutamine is an essential amino acid that serves as a precursor for nucleotide synthesis and participates in the urea cycle. The modification of glutamine by introducing a protected group (Z) at the amino terminus and a hydroxyl group at the side chain enhances its stability and bioavailability. This modification has been particularly useful in peptide synthesis and protein engineering, where maintaining the integrity of sensitive functional groups is critical.

Recent research has demonstrated that Z-D-GLN(XAN)-OH exhibits potent immunomodulatory effects. Studies have shown that it can activate immune cells by modulating the release of cytokines, thereby enhancing the body's defense against pathogens. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating neurological disorders. Preclinical trials have indicated that Z-D-GLN(XAN)-OH can alleviate symptoms associated with neuroinflammation and cognitive decline, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and multiple sclerosis.

The pharmacokinetic profile of CAS No 327981-02-2 has been thoroughly investigated to optimize its delivery and efficacy. The compound exhibits rapid absorption after oral administration, with a half-life that allows for prolonged therapeutic effects. Its high bioavailability ensures that even low doses can achieve significant biological activity. These properties make it an attractive candidate for developing novel formulations, including sustained-release tablets and injectable solutions.

In conclusion, both CAS No 327981-02-2 and Z-D-GLN(XAN)-OH represent cutting-edge developments in pharmaceutical chemistry. Their unique molecular structures and biological activities open up new avenues for treating a wide range of diseases. Ongoing research continues to explore their full potential, with promising results indicating their role in advancing therapeutic strategies across multiple medical disciplines.